molecular formula C19H18N2O3 B258726 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one

Cat. No. B258726
M. Wt: 322.4 g/mol
InChI Key: QPVCGTWYQJIBMH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one, also known as DPI, is a synthetic compound used for research purposes. It belongs to the class of pyrazoloisoindole derivatives and has a molecular formula of C20H21N3O3. DPI is a potent and selective inhibitor of protein kinase C (PKC) and has been extensively studied for its role in various biological processes.

Mechanism of Action

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one acts as a competitive inhibitor of PKC by binding to the ATP-binding site of the kinase domain. This prevents the phosphorylation of downstream targets and leads to the inhibition of PKC activity. 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to inhibit the activity of all PKC isoforms, including conventional, novel, and atypical isoforms.
Biochemical and Physiological Effects
6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one in lab experiments is its high selectivity for PKC. This allows researchers to study the specific role of PKC in various biological processes. However, 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to have off-target effects on other kinases, which can complicate the interpretation of results. Additionally, 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has poor solubility in aqueous solutions, which can limit its use in certain experimental setups.

Future Directions

There are several future directions for research involving 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one. One area of interest is the development of more selective PKC inhibitors that can target specific isoforms of the kinase. Another area of interest is the use of 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one in combination with other therapeutic agents for the treatment of cancer and inflammatory diseases. Finally, there is a need for more studies to investigate the off-target effects of 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one and to develop strategies to minimize these effects.

Synthesis Methods

The synthesis of 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one involves a multi-step process starting from commercially available starting materials. The first step involves the reaction of 4-methylphenylhydrazine with ethyl 4-chloroacetoacetate to form 4-methylphenylhydrazine acetoacetate. This intermediate is then reacted with 2,3-dimethoxybenzaldehyde to form the pyrazoloisoindole ring system. The final step involves the oxidation of the pyrazoloisoindole intermediate with potassium permanganate to form 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one.

Scientific Research Applications

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been widely used in scientific research to study the role of PKC in various biological processes. PKC is a family of serine/threonine kinases that play a critical role in cell signaling, proliferation, differentiation, and apoptosis. 6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one has been shown to inhibit the activity of PKC in a dose-dependent manner, making it a valuable tool for studying the role of PKC in various cellular processes.

properties

Product Name

6,7-dimethoxy-2-(4-methylphenyl)-3,3a-dihydro-8H-pyrazolo[5,1-a]isoindol-8-one

Molecular Formula

C19H18N2O3

Molecular Weight

322.4 g/mol

IUPAC Name

6,7-dimethoxy-2-(4-methylphenyl)-1,9b-dihydropyrazolo[1,5-b]isoindol-5-one

InChI

InChI=1S/C19H18N2O3/c1-11-4-6-12(7-5-11)14-10-15-13-8-9-16(23-2)18(24-3)17(13)19(22)21(15)20-14/h4-9,15H,10H2,1-3H3

InChI Key

QPVCGTWYQJIBMH-UHFFFAOYSA-N

SMILES

CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C3=O)C(=C(C=C4)OC)OC

Canonical SMILES

CC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C3=O)C(=C(C=C4)OC)OC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.